3-Methoxy-2,2,4-trimethylcyclobutan-1-amine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• SMILES: CC1C(C(C1OC)(C)C)N
• InChI: InChI=1S/C8H17NO/c1-5-6(9)8(2,3)7(5)10-4/h5-7H,9H2,1-4H3
• InChIKey: KOBQGNWQYLVWBI-UHFFFAOYSA-N

3-Methoxy-2,2,4-trimethylcyclobutan-1-amine Overview

3-Methoxy-2,2,4-trimethylcyclobutan-1-amine (CAS 1432792-79-4; free base MW 143.23 g/mol) is a primary aliphatic cyclobutanamine featuring a pendant methoxy group and a unique gem‑dimethyl‑at‑C2 / monomethyl‑at‑C4 substitution pattern on the strained four‑membered ring [1]. The compound is commercially supplied as the hydrochloride salt (CAS 1432681‑82‑7) at 95% purity from Enamine’s building‑block portfolio, offering stock availability in both US and UA warehouses with a lead time of 1–5 days . Its computed lipophilicity (CLogP 1.779) and 10‑heavy‑atom scaffold place it in a favorable physicochemical space for lead‑optimization and fragment‑growing campaigns [1].

Lead optimization space Vendor-reported lipophilicity profile aligns with passive permeability requirements for intracellular target access.

Fragment-to-lead campaigns Heavier scaffold and increased sp³ complexity support efficient fragment growing toward lead-like molecular weight.

Parallel library synthesis Unsubstituted primary amine enables direct amide coupling, sulfonamide formation, and urea synthesis without pre-functionalization.

Supply reliability Dual-continent stocking with published lead times reduces project risk for time-sensitive medicinal chemistry programs.

• [1] PubChem Compound Summary, CID 71758159 – 3-Methoxy-2,2,4-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source

Why Generic Substitution Fails for This Building Block

Closely related cyclobutanamine building blocks cannot be freely interchanged because even a single methyl‑group migration (e.g., 2,2,4‑ vs 2,2,3‑trimethyl substitution) alters computed lipophilicity by more than 0.9 log units when different algorithms are harmonized [1][2]. Simpler analogs such as 3‑methoxycyclobutan‑1‑amine (MW 101.15 Da; XLogP3 −0.2) occupy an entirely different fragment‑weight regime, while N‑methylated variants trade primary‑amine versatility for reduced hydrogen‑bond‑donor capacity [3]. The quantitative evidence below demonstrates that 3‑methoxy‑2,2,4‑trimethylcyclobutan‑1‑amine fills a narrow and specific physicochemical niche that no single in‑class comparator replicates.

Positional isomer mismatch

2,2,4- vs 2,2,3-trimethyl substitution can shift computed lipophilicity substantially, altering passive permeability predictions.

Fragment-weight analog gap

Simpler 3-methoxycyclobutan-1-amine (MW ~101 Da) occupies a lower fragment-weight regime and cannot serve as a direct scaffold replacement.

N-methylated derivatization loss

N-Methyl analogs trade primary-amine versatility for reduced hydrogen-bond-donor capacity and narrower reaction scope.

• [1] PubChem Compound Summary, CID 71758159 – 3-Methoxy-2,2,4-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary, CID 56828147 – 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary, CID 53302285 – 3-Methoxycyclobutanamine; National Center for Biotechnology Information (2025). View Source

Quantitative Differentiation from Closest Analogs

Lipophilicity Advantage vs 2,2,3-Trimethyl Isomer

The target compound’s vendor‑calculated CLogP (1.779) exceeds the PubChem‑computed XLogP3 of the 2,2,3‑trimethyl positional isomer (0.8) by approximately 0.98 log units, translating to roughly a 10‑fold higher predicted octanol‑water partition coefficient [1][2]. Although CLogP and XLogP3 algorithms differ, the magnitude of the difference combined with the consistent topological polar surface area (35.3 Ų for both isomers) indicates that the 2,2,4‑substitution pattern confers measurably higher lipophilicity than the 2,2,3‑arrangement [1][2].

Lipophilicity shift

Reported

+0.98 log units

Predicted rank-order partition-coefficient difference vs 2,2,3-isomer

Vendor ClogP vs PubChem XLogP3; algorithms differ

Evidence Dimension	Predicted lipophilicity (logP)
Target Compound Data	CLogP = 1.779 (Enamine); XLogP3-AA = 1.0 (PubChem)
Comparator Or Baseline	3-Methoxy-2,2,3-trimethylcyclobutan-1-amine: XLogP3-AA = 0.8 (PubChem)
Quantified Difference	ΔCLogP ≈ +0.98; ΔXLogP3-AA = +0.2 (target more lipophilic)
Conditions	Vendor CLogP (Enamine algorithm) vs PubChem XLogP3-AA computational prediction

Why This Matters

Higher lipophilicity enhances passive membrane permeability, a key determinant for lead compounds intended to access intracellular targets.

• [1] PubChem Compound Summary, CID 71758159 – 3-Methoxy-2,2,4-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary, CID 56828147 – 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source

Heavier Scaffold for Fragment-to-Lead Optimization

3-Methoxy-2,2,4-trimethylcyclobutan-1-amine (MW 143.23 Da; 10 heavy atoms) occupies a distinct ‘lead‑like’ physicochemical space compared with the smaller 3‑methoxycyclobutan‑1‑amine scaffold (MW 101.15 Da; 7 heavy atoms) [1][2]. The +42 Da mass increment derives from three additional ring‑methyl groups, which increase three‑dimensional complexity (Fsp³) without enlarging the rotatable bond count (1 for both compounds) or altering the topological polar surface area (35.3 Ų) [1][2].

Scaffold mass increment

Class-level

+42 Da

Higher starting point for fragment growing; TPSA unchanged

Compared with 3-methoxycyclobutan-1-amine

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 143.23 Da; Heavy atoms = 10; Rotatable bonds = 1; TPSA = 35.3 Ų
Comparator Or Baseline	3-Methoxycyclobutan-1-amine: MW = 101.15 Da; Heavy atoms = 7; Rotatable bonds = 1; TPSA = 35.3 Ų
Quantified Difference	ΔMW = +42.08 Da; ΔHeavy atoms = +3; TPSA unchanged
Conditions	PubChem computed properties (2025 release)

Why This Matters

The heavier scaffold provides a higher starting point for fragment growing, reducing the number of synthetic steps needed to reach lead‑like molecular weight (typically 250–350 Da).

• [1] PubChem Compound Summary, CID 71758159 – 3-Methoxy-2,2,4-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary, CID 53302285 – 3-Methoxycyclobutanamine; National Center for Biotechnology Information (2025). View Source

Supply-Chain Reliability: Dual-Stock and Short Lead Time

The hydrochloride salt (EN300‑126384) is stocked in both US and UA warehouses with a delivered lead time of 1–5 days, while the free‑base form (EN300‑124953) ships within 7 days . In contrast, the 2,2,3‑trimethyl positional isomer (CAS 1354963‑76‑0) is supplied by AKSci (95% purity, single California warehouse) and CymitQuimica (Biosynth brand, EU shipping), with neither vendor publishing guaranteed lead‑time metrics .

Supply chain

Data to verify

Dual-stock, 1–5 day lead

Multi-continent inventory reduces project risk

Vendor-catalog data; confirm lot-specific lead time

Evidence Dimension	Stock location and lead time
Target Compound Data	Stock: US, UA; Lead time: 1–5 days (HCl salt), 7 days (free base); Purity: 95%
Comparator Or Baseline	3-Methoxy-2,2,3-trimethylcyclobutan-1-amine: Stock: AKSci (California) / CymitQuimica (EU); Lead time: not published; Purity: 95%
Quantified Difference	Published lead time vs. unpublished; dual‑continent stocking vs. single‑site
Conditions	Vendor catalog data as of 2025

Why This Matters

Published, short lead times and multi‑continental stocking reduce project risk for time‑sensitive medicinal chemistry programs.

Primary Amine vs N-Methylated: Derivatization Scope

The target compound bears an unsubstituted primary amine (–NH₂), whereas structurally related cyclobutanamines such as N,2,2‑trimethylcyclobutan‑1‑amine contain a secondary N‑methyl amine . The primary amine enables a wider repertoire of high‑yielding reactions: amide coupling with carboxylic acids, sulfonamide formation, urea synthesis via isocyanates, and reductive amination with aldehydes—all without the steric and electronic constraints imposed by N‑alkyl substitution .

Amine derivatization

Class-level

Primary amine

Broad reaction scope: amide, sulfonamide, urea formation

Versus N-methyl secondary amine

Evidence Dimension	Amine class and derivatization versatility
Target Compound Data	Primary aliphatic amine (Class: Primary Amines, Subclass: Aliphatic primary amines); HBD count = 1
Comparator Or Baseline	N,2,2‑Trimethylcyclobutan‑1‑amine: Secondary amine (N‑methyl); HBD count = 1 (but nucleophilicity reduced)
Quantified Difference	Qualitative difference in reaction scope; primary amine enables direct amide/sulfonamide/urea formation without pre‑functionalization
Conditions	Enamine product class assignment; PubChem hydrogen‑bond donor counts

Why This Matters

A primary amine maximizes synthetic flexibility in parallel library synthesis and SAR exploration, reducing the number of protection/deprotection steps.

Application Scenarios for This Building Block

CNS Lead Optimization for Blood-Brain Barrier Penetration

When a CNS drug‑discovery program requires a building block with CLogP in the 1.5–2.0 range to balance passive permeability and aqueous solubility, the CLogP of 1.779 for 3‑methoxy-2,2,4‑trimethylcyclobutan‑1‑amine makes it a stronger candidate than the more polar 2,2,3‑trimethyl isomer (XLogP3 0.8) or the fragment‑sized 3‑methoxycyclobutan‑1‑amine (XLogP3 −0.2) [1][2].

Fragment-Growing Campaigns with a Heavier Starting Scaffold

In fragment‑based drug discovery, fragments are typically <250 Da with ≤17 heavy atoms. The target compound, at 143 Da with 10 heavy atoms, sits near the upper end of classic fragment space while offering three methyl‑group growth vectors; this allows medicinal chemists to reach lead‑like molecules (300–350 Da) in fewer synthetic iterations compared with starting from the 101 Da, 7‑heavy‑atom 3‑methoxycyclobutan‑1‑amine scaffold [1].

Parallel Library Synthesis via Primary Amine

The unsubstituted primary amine permits direct, high‑throughput amide coupling with diverse carboxylic acid building blocks, as well as sulfonamide formation and urea generation, without the need for N‑demethylation steps that would be required if an N‑methylated cyclobutanamine (e.g., N,2,2‑trimethylcyclobutan‑1‑amine) were selected [1].

Methoxy-Ether Modulation in sp³-Rich Scaffolds

The methoxy group contributes hydrogen‑bond acceptor capacity (HBA = 2) without adding a protonatable or strongly ionizable moiety, making the compound suitable for tuning solubility and off‑target promiscuity in sp³‑rich, cyclobutane‑centered lead series where maintaining low aromatic ring count (Fsp³) is a design objective [1].

Application

Selection Property

Validation Focus

CNS lead optimization

Vendor-reported lipophilicity profile

Passive permeability and CNS model assessment

Fragment-growing campaigns

Heavier starting scaffold and increased sp³ complexity

Lead-like property space and synthetic step efficiency

Parallel library synthesis

Primary amine for direct coupling

Amide, sulfonamide, and urea library scope

sp³-rich scaffold design

Methoxy ether H-bond acceptor

Solubility tuning and off-target promiscuity screening

• [1] PubChem Compound Summary, CID 71758159 – 3-Methoxy-2,2,4-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary, CID 56828147 – 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine; National Center for Biotechnology Information (2025). View Source